1-(5-Bromo-3-fluoro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one

• Molecular Formula: C11H12BrFO2
• Molecular Weight: 275.11 g/mol
• IUPAC Name: 1-(5-bromo-3-fluoro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one
• InChI: InChI=1S/C11H12BrFO2/c1-11(2,3)10(15)7-4-6(12)5-8(13)9(7)14/h4-5,14H,1-3H3
• InChI Key: SKWJLZUOXRSVRS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)C1=C(C(=CC(=C1)Br)F)O

Description

1-(5-Bromo-3-fluoro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one is a substituted propanone derivative featuring a phenyl ring with bromo (Br), fluoro (F), and hydroxyl (-OH) substituents at positions 5, 3, and 2, respectively. The 2,2-dimethylpropan-1-one group contributes steric bulk and electronic effects, making the compound a versatile intermediate in organic synthesis. It is commercially available through specialized suppliers (e.g., AKOS011665836) and is structurally related to precursors used in heterocyclic compound synthesis, such as dithiocarbamate derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(5-Bromo-3-fluoro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one typically involves the following steps:

Fluorination: The fluorine atom is introduced using a fluorinating agent like N-fluorobenzenesulfonimide (NFSI) or Selectfluor.

Hydroxylation: The hydroxyl group is added via hydroxylation reactions, often using reagents like hydrogen peroxide (H2O2) or osmium tetroxide (OsO4).

Ketone Formation: The final step involves the formation of the ketone group through Friedel-Crafts acylation using acetyl chloride (CH3COCl) in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield, purity, and cost-effectiveness. Continuous flow reactors and automated synthesis platforms may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

1-(5-Bromo-3-fluoro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The ketone group can be reduced to an alcohol using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The bromine and fluorine atoms can be substituted with other functional groups through nucleophilic substitution reactions using reagents like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu).

Common Reagents and Conditions

Oxidation: KMnO4 in acidic or basic medium, CrO3 in acetic acid.

Reduction: NaBH4 in methanol or ethanol, LiAlH4 in ether.

Substitution: NaOCH3 in methanol, KOtBu in tert-butanol.

Major Products

Oxidation: Formation of a carboxylic acid or aldehyde.

Reduction: Formation of an alcohol.

Substitution: Formation of various substituted phenyl derivatives.

Scientific Research Applications

1-(5-Bromo-3-fluoro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a lead compound in drug discovery and development for various therapeutic targets.

Industry: Utilized in the synthesis of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(5-Bromo-3-fluoro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one involves its interaction with molecular targets such as enzymes and receptors. The presence of bromine, fluorine, and hydroxyl groups allows for specific binding interactions, influencing the compound’s biological activity. The pathways involved may include inhibition of enzyme activity, modulation of receptor signaling, and induction of cellular responses.

Comparison with Similar Compounds

Key Observations :

• Hydroxyl Group Impact: The 2-OH group introduces hydrogen-bonding capability, improving solubility in polar solvents relative to non-hydroxylated analogs like 3ha or 3ia .

Halogen and Heterocyclic Variants

Compound Name	Core Structure	Key Modifications	Applications	Reference
1-(5-Bromo-2-hydroxyphenyl)-1-oxapropan-2-yl dithiocarbamate	Dithiocarbamate-functionalized	Oxapropane + dithiocarbamate	Precursor for 1,3-dithiolium derivatives
1-(7-Bromo-4-methyl-1,3-dihydrofuro[3,4-c]pyridin-6-yl)-2,2-dimethylpropan-1-one (245bb)	Furopyridine hybrid	Heterocyclic aryl group	Used in bipyridine ligand synthesis; lower yield (11%) due to structural complexity

Key Observations :

• Heterocyclic Integration : Compounds like 245bb demonstrate that replacing the phenyl ring with fused heterocycles (e.g., furopyridine) complicates synthesis but expands utility in coordination chemistry .
• Functional Group Versatility : The target compound’s hydroxyl and halogen groups make it adaptable for further functionalization, unlike rigid heterocyclic analogs .

Chloro vs. Bromo Substitutions

Compound Name	Halogen Position	Impact on Properties	Reference
1-(5-Bromo-3-chloro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one	5-Br, 3-Cl, 2-OH	Increased steric hindrance vs. fluoro analog; Cl is more electron-withdrawing than F
1-(5-Bromo-3-fluoro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one	5-Br, 3-F, 2-OH	Higher electronegativity at position 3; potential for unique regioselectivity

Key Observations :

• Steric and Electronic Balance : Chloro substituents increase steric bulk and electron-withdrawing effects, whereas fluoro substituents offer a balance of electronegativity and minimal steric interference .

Biological Activity

1-(5-Bromo-3-fluoro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one is an organic compound with the molecular formula C$_{11}$H$_{12}$BrF O$_2$ and a molecular weight of approximately 275.11 g/mol. This compound is notable for its unique structure, which includes a phenolic ring substituted with bromine and fluorine atoms, along with a hydroxyl group. It has garnered interest in medicinal chemistry due to its potential biological activities, particularly in the realms of antimicrobial and anticancer properties.

Chemical Structure and Properties

The compound's structure can be represented as follows:

$$\text{Molecular Formula }C_{11}H_{12}BrFO_{2}$$

The presence of the bromine and fluorine substituents on the phenolic ring enhances its reactivity and potential interactions with biological targets.

Antimicrobial Properties

Preliminary studies indicate that 1-(5-Bromo-3-fluoro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one may exhibit significant antimicrobial activity. Its mechanism is believed to involve the disruption of bacterial cell membranes or interference with essential metabolic pathways. Comparative studies have shown that compounds with similar structures often exhibit potent antibacterial effects against various strains, including both Gram-positive and Gram-negative bacteria.

Anticancer Activity

Research has highlighted the potential anticancer properties of this compound. Initial investigations suggest that it may act as an antagonist at serotonin receptors, particularly the 5-HT2B receptor, which is implicated in mood regulation and certain cancer pathways. The compound's ability to modulate these pathways suggests its potential use in treating conditions such as depression and anxiety disorders, which are often comorbid with cancer.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	References
Antimicrobial	Inhibition of bacterial growth
Anticancer	Potential inhibition of cancer cell proliferation
Serotonin Receptor Antagonism	Modulation of serotonin pathways

The unique functional groups present in 1-(5-Bromo-3-fluoro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one contribute to its biological activity. The bromine and fluorine atoms enhance the compound's reactivity, allowing it to form covalent bonds with target molecules. The hydroxyl group can participate in hydrogen bonding, further stabilizing interactions with proteins involved in neurotransmitter signaling pathways.

Case Studies

Recent studies have focused on the synthesis and evaluation of similar compounds to understand their biological activities better. For instance:

• Anticancer Studies : A series of phenolic compounds similar to 1-(5-Bromo-3-fluoro-2-hydroxyphenyl)-2,2-dimethylpropan-1-one demonstrated significant inhibition of cancer cell proliferation in vitro, particularly against leukemia models. IC50 values for these compounds were found to be in the nanomolar range, indicating strong biological activity .